Cas no 2446617-95-2 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one)
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroquinolin-2(1H)-one
- E79871
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one
- BS-47544
- 3,4-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2(1H)-Quinolinone
- DB-424216
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one
- 2446617-95-2
- MFCD22543798
- EN300-1706453
- Z2049763632
-
- Inchi: 1S/C15H20BNO3/c1-14(2)15(3,4)20-16(19-14)11-6-5-7-12-10(11)8-9-13(18)17-12/h5-7H,8-9H2,1-4H3,(H,17,18)
- InChI Key: DBGZUGUBROKWAJ-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C3C=2CCC(N3)=O)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 273.1536237g/mol
- Monoisotopic Mass: 273.1536237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1229627-1g |
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydroquinolin-2(1H)-one |
2446617-95-2 | 95% | 1g |
$600 | 2024-06-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97168-1G |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one |
2446617-95-2 | 95% | 1g |
¥ 3,201.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB97168-5G |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one |
2446617-95-2 | 95% | 5g |
¥ 9,603.00 | 2023-03-17 | |
| Enamine | EN300-1706453-0.05g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 0.05g |
$188.0 | 2023-09-20 | |
| Enamine | EN300-1706453-0.1g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 0.1g |
$282.0 | 2023-09-20 | |
| Enamine | EN300-1706453-0.25g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 0.25g |
$403.0 | 2023-09-20 | |
| Enamine | EN300-1706453-0.5g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 0.5g |
$636.0 | 2023-09-20 | |
| Enamine | EN300-1706453-1.0g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 1g |
$813.0 | 2023-06-05 | |
| Enamine | EN300-1706453-2.5g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 2.5g |
$1594.0 | 2023-09-20 | |
| Enamine | EN300-1706453-5.0g |
5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinolin-2-one |
2446617-95-2 | 95% | 5g |
$2360.0 | 2023-06-05 |
5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one Related Literature
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one
Comprehensive Overview of 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one (CAS No. 2446617-95-2)
The compound 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one (CAS No. 2446617-95-2) is a highly specialized boron-containing heterocycle with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a dioxaborolane moiety fused to a dihydroquinolinone core, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Researchers are increasingly focusing on this compound due to its potential in designing kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine.
In recent years, the demand for boronic acid derivatives like 2446617-95-2 has surged, driven by their role in developing targeted cancer therapies and neurodegenerative disease treatments. The tetramethyl-dioxaborolane group enhances stability and reactivity, addressing common challenges in prodrug design and bioavailability optimization. This compound’s quaternary carbon center and spirocyclic architecture also contribute to its utility in creating stereoselective catalysts, a hot topic in asymmetric synthesis.
From a synthetic chemistry perspective, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one exemplifies the convergence of organoboron chemistry and nitrogen heterocycles. Its CAS No. 2446617-95-2 is frequently cited in patents related to EGFR inhibitors and BTK signaling modulators, reflecting industry interest in small-molecule drug discovery. Analytical techniques such as NMR spectroscopy and HPLC-MS confirm its high purity (>98%), critical for high-throughput screening workflows.
Environmental and regulatory considerations further highlight the compound’s advantages. Unlike traditional halogenated intermediates, boronate esters like 2446617-95-2 generate fewer toxic byproducts, aligning with green chemistry principles. This aligns with growing searches for sustainable synthetic routes and FDA-compliant intermediates. Additionally, its stability under physiological conditions makes it a candidate for PET tracer development, a trending area in diagnostic imaging research.
Future directions for CAS No. 2446617-95-2 include exploration in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design, addressing frequent queries about next-generation therapeutics. Its logP value (predicted ~2.1) suggests favorable blood-brain barrier permeability, a key metric in CNS drug development. As the pharmaceutical industry prioritizes fragment-based drug discovery, this compound’s molecular weight (261.12 g/mol) positions it as an ideal scaffold for lead optimization.
In conclusion, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one represents a versatile tool for medicinal chemists, combining structural novelty with practical synthetic utility. Its CAS No. 2446617-95-2 continues to appear in cutting-edge research, from antibody-drug conjugates (ADCs) to allosteric modulator development, ensuring its relevance in evolving drug discovery paradigms.
2446617-95-2 (5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-quinolin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)